Cas no 1343065-32-6 (1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine)

• Product Name: 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine
• CAS No: 1343065-32-6
• MF: C₁₀H₂₀N₄
• MW: 196.292601585388
• MDL: MFCD16859113
• CID: 5605666
• PubChem ID: 62721821
• Update Time: 2023-11-24

1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• CS-0295803
• 1-[1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-yl]propan-1-amine
• 1-(3-Isobutyl-1-methyl-1h-1,2,4-triazol-5-yl)propan-1-amine
• EN300-901029
• 1343065-32-6
• 1H-1,2,4-Triazole-5-methanamine, α-ethyl-1-methyl-3-(2-methylpropyl)-
• 1-1-methyl-3-(2-methylpropyl)-1H-1,2,4-triazol-5-ylpropan-1-amine

• MDL： MFCD16859113
• Inchi： 1S/C10H20N4/c1-5-8(11)10-12-9(6-7(2)3)13-14(10)4/h7-8H,5-6,11H2,1-4H3
• InChI Key： CHGJGJPWTUUPHC-UHFFFAOYSA-N
• SMILES： N1(C)C(C(CC)N)=NC(CC(C)C)=N1

Computed Properties

• Exact Mass: 196.16879665g/mol
• Monoisotopic Mass: 196.16879665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 333.8±44.0 °C(Predicted)
• pka: 8.00±0.29(Predicted)